Cas no 133310-22-2 (Adenosine, 5'-(hydrogentricyclo[3.3.1.13,7]dec-1-ylphosphoramidate), monosodium salt (9CI))

• Product Name: Adenosine, 5'-(hydrogentricyclo[3.3.1.13,7]dec-1-ylphosphoramidate), monosodium salt (9CI)
• CAS No: 133310-22-2
• MF: C₂₀H₂₈N₆NaO₆P
• MW: 502.436455726624
• CID: 156897
• PubChem ID: 23667625
• Update Time: 2025-04-19

Adenosine, 5'-(hydrogentricyclo[3.3.1.13,7]dec-1-ylphosphoramidate), monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-(hydrogentricyclo[3.3.1.13,7]dec-1-ylphosphoramidate), monosodium salt (9CI)
• adenosine 5'-phosphor(adamantyl)amidate
• sodium,(1-adamantylamino)-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphinate
• A5'Paa
• Adenosine, 5'-(hydrogen tricyclo(3.3.1.13,7)dec-1-ylphosphoramidate), monosodium salt
• sodium 5'-O-[(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)phosphinato]adenosine
• sodium;(1-adamantylamino)-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphinate
• DTXSID40158074
• Adenosine 5/'-phosphor(adamantyl)amidate
• 133310-22-2

• Inchi： 1S/C20H29N6O6P.Na/c21-17-14-18(23-8-22-17)26(9-24-14)19-16(28)15(27)13(32-19)7-31-33(29,30)25-20-4-10-1-11(5-20)3-12(2-10)6-20;/h8-13,15-16,19,27-28H,1-7H2,(H2,21,22,23)(H2,25,29,30);/q;+1/p-1/t10?,11?,12?,13-,15-,16-,19-,20?;/m1./s1
• InChI Key： HRDIMZMKGRTOBX-FSPCGKLCSA-M
• SMILES： P(NC12CC3CC(CC(C3)C1)C2)(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+]

Computed Properties

• Exact Mass: 502.17084
• Monoisotopic Mass: 502.170564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181

Experimental Properties

• Boiling Point: 777.9°Cat760mmHg
• Flash Point: 424.2°C
• PSA: 180.7
• LogP: 2.11340